Cas no 101002-44-2 (4'-ethyl-[1,1'-biphenyl]-4-carbaldehyde)

• Product Name: 4'-ethyl-[1,1'-biphenyl]-4-carbaldehyde
• CAS No: 101002-44-2
• MF: C₁₅H₁₄O
• MW: 210.27106
• MDL: MFCD00017714
• CID: 139254
• Update Time: 2025-11-02

4'-ethyl-[1,1'-biphenyl]-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carboxaldehyde,4'-ethyl-
• 4-(4-ethylphenyl)benzaldehyde
• 4'-ETHYLBIPHENYL-4-CARBOXALDEHYDE
• [1,1'-Biphenyl]-4-carboxaldehyde,4'-ethyl
• 4,4'-Ethylbiphenylaldehyde
• 4-carboxaldehyde-4'-ethyl-biphenyl
• 4'-ethylbiphenyl-4-carbaldehyde
• 4'-Ethyl-4-biphenylcarbaldehyde
• 4'-Ethyl[1,1'-biphenyl]-4-carbaldehyde
• 4'-ETHYL-1,1'-BIPHENYL-4-CARBOXALDEHYDE
• 4'-ethyl-[1,1'-biphenyl]-4-carbaldehyde

• MDL： MFCD00017714
• Inchi： InChI=1S/C15H14O/c1-2-12-3-7-14(8-4-12)15-9-5-13(11-16)6-10-15/h3-11H,2H2,1H3
• InChI Key： BKSIRMWDRXUHEK-UHFFFAOYSA-N
• SMILES： CCC1=CC=C(C=C1)C2=CC=C(C=C2)C=O

Computed Properties

• Exact Mass: 210.10400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 17.07000
• LogP: 3.72850

Additional information on 4'-ethyl-[1,1'-biphenyl]-4-carbaldehyde

4'-Ethyl-[1,1'-Biphenyl]-4-Carbaldehyde (CAS 101002-44-2): Properties, Applications, and Industry Insights

4'-Ethyl-[1,1'-biphenyl]-4-carbaldehyde (CAS 101002-44-2) is a specialized organic compound belonging to the biphenyl aldehyde family. This aromatic aldehyde features a unique molecular structure with an ethyl group at the 4' position and a formyl group at the 4 position of the biphenyl backbone. Its chemical formula C₁₅H₁₄O and molecular weight of 210.27 g/mol make it an interesting subject for both academic research and industrial applications.

The compound's physical properties include a pale yellow to white crystalline appearance with a characteristic aromatic odor. It demonstrates moderate solubility in common organic solvents such as ethanol, methanol, and dichloromethane, while being nearly insoluble in water. These solubility characteristics make it particularly useful in various synthetic processes where controlled dissolution is required.

In recent years, 4'-ethyl-[1,1'-biphenyl]-4-carbaldehyde has gained attention in the field of material science, particularly in the development of advanced organic materials. Researchers are exploring its potential as a building block for liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs), responding to the growing demand for high-performance display technologies in smartphones and televisions.

The synthetic applications of this compound are particularly noteworthy. It serves as a valuable intermediate in the production of various pharmaceutical compounds, especially in the synthesis of biologically active molecules. The presence of both the aldehyde group and the biphenyl structure allows for diverse chemical modifications, making it a versatile starting material for medicinal chemistry research.

From an industrial perspective, the global market for 4'-ethyl-[1,1'-biphenyl]-4-carbaldehyde has shown steady growth, driven by increasing demand from the electronics industry and pharmaceutical sector. Manufacturers are focusing on developing more efficient synthesis routes to meet this growing demand while maintaining high purity standards. Recent advancements in green chemistry approaches have led to improved production methods with reduced environmental impact.

The compound's stability profile makes it suitable for various applications. It demonstrates good thermal stability under normal storage conditions, though like many aromatic aldehydes, it should be protected from prolonged exposure to strong light and oxidizing agents. Proper storage in amber glass containers under inert atmosphere is recommended for long-term preservation.

Analytical characterization of 4'-ethyl-[1,1'-biphenyl]-4-carbaldehyde typically involves techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure quality control and verify the compound's purity, which is crucial for research and industrial applications. The spectroscopic properties of this compound, particularly its UV-Vis absorption characteristics, are of interest for potential sensor applications.

In the context of current research trends, scientists are investigating the use of 4'-ethyl-[1,1'-biphenyl]-4-carbaldehyde in the development of organic semiconductors. This aligns with the growing interest in flexible electronics and wearable technology. The compound's molecular structure offers possibilities for creating materials with tunable electronic properties, addressing the need for more efficient and sustainable electronic components.

The safety profile of this compound is generally favorable for laboratory use, though standard precautions for handling organic chemicals should be observed. Material Safety Data Sheets (MSDS) provide detailed information about proper handling procedures, personal protective equipment requirements, and first aid measures. As with many fine chemicals, proper ventilation and avoidance of direct contact are recommended during handling.

Looking toward the future, 4'-ethyl-[1,1'-biphenyl]-4-carbaldehyde is poised to play an increasingly important role in several cutting-edge technologies. Its potential applications in renewable energy systems, particularly in organic photovoltaic devices, are currently being explored. Additionally, its use as a precursor for biodegradable polymers aligns with global sustainability initiatives and the circular economy model.

For researchers and industry professionals seeking high-purity 4'-ethyl-[1,1'-biphenyl]-4-carbaldehyde, several specialized chemical suppliers offer the compound in various quantities. Quality specifications typically include purity levels of 97% or higher, with some suppliers providing analytical certificates and custom synthesis services. The compound's CAS number 101002-44-2 serves as a unique identifier for precise sourcing and regulatory compliance.

The regulatory status of this compound varies by region, but it is generally not classified as hazardous under most current chemical regulations. However, users should always consult the most recent regulatory guidelines in their specific jurisdiction. Proper documentation, including chemical safety assessments, should be maintained when using this material in commercial applications or research projects.

In conclusion, 4'-ethyl-[1,1'-biphenyl]-4-carbaldehyde represents an important specialty chemical with diverse applications across multiple industries. Its unique combination of chemical properties and structural features makes it valuable for both current technologies and emerging applications. As research continues to uncover new potential uses, this compound is likely to maintain its significance in the fine chemicals market and scientific community.